Cas no 2034301-18-1 (2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline)

• Product Name: 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline
• CAS No: 2034301-18-1
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5551041
• Update Time: 2025-05-23

2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• (4-pyridin-4-yloxypiperidin-1-yl)-quinoxalin-2-ylmethanone
• 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline

• Inchi： 1S/C19H18N4O2/c24-19(18-13-21-16-3-1-2-4-17(16)22-18)23-11-7-15(8-12-23)25-14-5-9-20-10-6-14/h1-6,9-10,13,15H,7-8,11-12H2
• InChI Key： SXRTVWBPZREIJE-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=CC=NC=C2)CC1)(C1=CN=C2C(=N1)C=CC=C2)=O

Additional information on 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline

Comprehensive Overview of 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline (CAS No. 2034301-18-1)

The compound 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline (CAS No. 2034301-18-1) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a quinoxaline core with a piperidine and pyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline fits into this paradigm due to its modular design, which allows for fine-tuning of pharmacological properties. Its molecular weight and lipophilicity parameters suggest favorable drug-likeness, a hot topic in AI-driven drug design platforms like AlphaFold or Schrödinger Suite.

The synthesis of 2034301-18-1 typically involves multi-step organic reactions, including amide coupling and ether formation, which are widely discussed in green chemistry forums. Environmental sustainability in chemical production is a growing concern, and this compound’s synthetic routes are being optimized to reduce carbon footprint—a key focus in ESG (Environmental, Social, and Governance)-compliant research.

From a structural-activity relationship (SAR) perspective, the pyridinyloxy group in 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline is critical for binding affinity, as evidenced by computational modeling studies. This aligns with frequent search queries such as "how to improve binding affinity in heterocycles" or "role of piperidine in drug design". Such details make this compound a case study in medicinal chemistry courses and webinars.

Analytical characterization of CAS No. 2034301-18-1 employs techniques like HPLC, NMR, and mass spectrometry, which are staples in quality control protocols. The compound’s stability under various pH conditions is another trending topic, especially for formulators exploring oral bioavailability enhancements—a frequent challenge noted in pharma SEO keywords.

Beyond therapeutics, 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]quinoxaline has potential in material science, particularly in designing organic semiconductors. This interdisciplinary appeal resonates with searches like "heterocycles in electronics", bridging chemistry and engineering—a niche with high Google Scholar traction.

In summary, 2034301-18-1 exemplifies innovation at the intersection of drug discovery and sustainable chemistry. Its versatility addresses multiple user pain points, from SAR optimization to process scalability, making it a subject of both academic and industrial relevance. Future research may explore its patent landscape or combination therapies, further solidifying its role in modern science.